Cas no 220772-31-6 (tert-butyl 4-(3,4-dichlorobenzyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(3,4-dichlorobenzyl)piperidine-1-carboxylate
• CAS No: 220772-31-6
• MF: C₁₇H₂₃Cl₂NO₂
• MW: 344.27602314949
• CID: 4640243
• Update Time: 2025-06-11

tert-butyl 4-(3,4-dichlorobenzyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3,4-dichlorobenzyl)piperidine-1-carboxylate
• 1-(tert-butoxycarbonyl)-4-(3,4-dichlorobenzyl)piperidine

• Inchi： 1S/C17H23Cl2NO2/c1-17(2,3)22-16(21)20-8-6-12(7-9-20)10-13-4-5-14(18)15(19)11-13/h4-5,11-12H,6-10H2,1-3H3
• InChI Key： MLACLWKYFQXNKI-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CC2=CC=C(Cl)C(Cl)=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on tert-butyl 4-(3,4-dichlorobenzyl)piperidine-1-carboxylate

tert-butyl 4-(3,4-dichlorobenzyl)piperidine-1-carboxylate (CAS No. 220772-31-6): A Comprehensive Overview

tert-butyl 4-(3,4-dichlorobenzyl)piperidine-1-carboxylate (CAS No. 220772-31-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of piperidine, a six-membered heterocyclic amine, and features a tert-butyl ester group and a 3,4-dichlorobenzyl substituent. The unique structural characteristics of this molecule make it an attractive candidate for various biological and pharmacological studies.

The tert-butyl group in the compound provides enhanced stability and solubility properties, which are crucial for its use in drug development. The piperidine ring, a common motif in many biologically active molecules, contributes to the compound's ability to interact with specific biological targets. The 3,4-dichlorobenzyl substituent adds further complexity and specificity to the molecule, influencing its binding affinity and selectivity.

Recent research has highlighted the potential of tert-butyl 4-(3,4-dichlorobenzyl)piperidine-1-carboxylate in the development of novel therapeutic agents. Studies have shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in neurological disorders, cancer, and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound can effectively modulate the activity of specific G protein-coupled receptors (GPCRs), which are key targets in drug discovery.

In addition to its potential therapeutic applications, tert-butyl 4-(3,4-dichlorobenzyl)piperidine-1-carboxylate has been extensively studied for its role in chemical synthesis. The tert-butyl ester group can be selectively cleaved under mild conditions, making it an excellent protecting group for amino functionalities. This property is particularly useful in the synthesis of complex molecules where protecting groups are necessary to prevent unwanted side reactions.

The synthesis of tert-butyl 4-(3,4-dichlorobenzyl)piperidine-1-carboxylate typically involves several steps, including the formation of the piperidine ring and the introduction of the tert-butyl ester and dichlorobenzyl groups. One common synthetic route involves the reaction of tert-butyl piperidine-1-carboxylate with 3,4-dichlorobenzaldehyde followed by reductive amination. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The physical and chemical properties of tert-butyl 4-(3,4-dichlorobenzyl)piperidine-1-carboxylate have been well-characterized. It is a white crystalline solid with a melting point ranging from 85°C to 87°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for use in various analytical techniques and biological assays.

In terms of safety and handling, tert-butyl 4-(3,4-dichlorobenzyl)piperidine-1-carboxylate should be stored under dry conditions and protected from light to maintain its stability. It is important to handle this compound with appropriate personal protective equipment (PPE) to prevent skin contact and inhalation. While it is not classified as a hazardous material under current regulations, it is advisable to follow standard laboratory safety protocols when working with this compound.

The future prospects for tert-butyl 4-(3,4-dichlorobenzyl)piperidine-1-carboxylate are promising. Ongoing research continues to explore its potential as a lead compound for drug development. For example, recent studies have focused on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects. Additionally, efforts are being made to develop more efficient synthetic routes to improve the scalability of its production.

In conclusion, tert-butyl 4-(3,4-dichlorobenzyl)piperidine-1-carboxylate (CAS No. 220772-31-6) is a multifaceted compound with significant potential in both medicinal chemistry and chemical synthesis. Its unique structural features and favorable properties make it an important molecule for further investigation and development in various scientific disciplines.